![molecular formula C11H13N3O3 B3020241 3-Amino-5-(3-methoxyphenyl)-5-methylimidazolidine-2,4-dione CAS No. 956779-68-3](/img/structure/B3020241.png)
3-Amino-5-(3-methoxyphenyl)-5-methylimidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of imidazolidine-2,4-dione, which is a type of heterocyclic organic compound. The structure suggests that it might have interesting chemical properties and potential applications in various fields .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 5-aminopyrazoles can be synthesized through the condensation of β-ketonitriles with hydrazines .Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It likely contains an imidazolidine-2,4-dione core, which is a five-membered ring with two nitrogen atoms and two carbonyl groups. It also has a 3-methoxyphenyl group and a methyl group attached to it .Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as 5-aminopyrazoles, have been found to be bioactive agents with a wide range of applications in the pharmaceutical and agrochemical industries .
Mode of Action
Related compounds, such as 5-aminopyrazoles, have been used in the synthesis of bioactive fused polycyclic pyrazoles . These compounds may interact with their targets, leading to changes at the molecular level.
Biochemical Pathways
Related compounds have been used in the synthesis of bioactive agents, suggesting that they may interact with various biochemical pathways .
Result of Action
Related compounds have been found to be bioactive, suggesting that they may have significant effects at the molecular and cellular levels .
properties
IUPAC Name |
3-amino-5-(3-methoxyphenyl)-5-methylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O3/c1-11(9(15)14(12)10(16)13-11)7-4-3-5-8(6-7)17-2/h3-6H,12H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFHBFXSPXIAJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)N(C(=O)N1)N)C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(3-methoxyphenyl)-5-methylimidazolidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.